Cas no 5468-53-1 (N-(7-chloroquinolin-4-yl)-N,N-diethyl-ethane-1,2-diamine)

N-(7-chloroquinolin-4-yl)-N,N-diethyl-ethane-1,2-diamine structure
5468-53-1 structure
Product Name:N-(7-chloroquinolin-4-yl)-N,N-diethyl-ethane-1,2-diamine
CAS No:5468-53-1
MF:C15H20ClN3
MW:277.792402267456
CID:859207
Update Time:2026-04-29

N-(7-chloroquinolin-4-yl)-N,N-diethyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • N-(7-chloroquinolin-4-yl)-N,N-diethyl-ethane-1,2-diamine
    • N-(7-chloroquinolin-4-yl)-N',N'-diethylethane-1,2-diamine,hydrochloride
    • NSC11759
    • NSC-11759

Computed Properties

  • Exact Mass: 313.11100
  • Monoisotopic Mass: 313.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 258
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2A^2

Experimental Properties

  • Density: 1.167
  • Boiling Point: 422.7°C at 760 mmHg
  • Flash Point: 209.4°C
  • Refractive Index: 1.619
  • PSA: 28.16000
  • LogP: 4.51690
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